Cas no 2367-04-6 ( )

• Product Name: &nbsp
• CAS No: 2367-04-6
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 912728
• PubChem ID: 289734
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Chlor-2-(4-fluor-anilino)-benzoesaeure; 5-chloro-4'-fluoro-diphenylamine-2-carboxylic acid; 4-chloro-2-[(4-fluorophenyl)amino]benzoic acid; AR-1G1535; CTK1A7637; AC1L6CCY; AG-J-46106; NSC151947; 4-chloro-2-(4-fluoro-anilino)-benzoic acid; AC1Q5TFT;
• NSC-151947
• 4-chloro-2-[(4-fluorophenyl)amino]benzoic acid
• 2367-04-6
• NSC151947
• DTXSID80302579
•  

• Inchi： 1S/C13H9ClFNO2/c14-8-1-6-11(13(17)18)12(7-8)16-10-4-2-9(15)3-5-10/h1-7,16H,(H,17,18)
• InChI Key： VQECJUGGSQMKIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 265.03067
• Monoisotopic Mass: 265.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33